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Compound of Interest

Compound Name: Vanillic acid glucoside

Cat. No.: B13382986

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data of synthetic
vanillic acid glucoside (4-(3-D-glucopyranosyloxy)-3-methoxybenzoic acid). It includes
detailed experimental protocols for its synthesis, tabulated spectroscopic data for easy
reference, and a discussion of its potential biological signaling pathways.

Introduction

Vanillic acid glucoside is a naturally occurring phenolic compound found in various plants. As
a glycoside of vanillic acid, it is of significant interest to researchers in the fields of medicinal
chemistry, pharmacology, and food science due to the well-documented biological activities of
its aglycone, vanillic acid. These activities include antioxidant, anti-inflammatory, and potential
therapeutic effects in metabolic syndromes. This guide focuses on the characterization of
synthetically derived vanillic acid glucoside, providing the necessary data for its identification
and use in research and development.

Synthesis of Vanillic Acid Glucoside

The synthesis of vanillic acid glucoside can be achieved through chemical methods, most
notably the Koenigs-Knorr reaction, or via enzymatic catalysis.

Chemical Synthesis: Koenigs-Knorr Glycosylation
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The Koenigs-Knorr reaction is a classic and versatile method for the formation of glycosidic
bonds.[1][2] The general principle involves the reaction of a glycosyl halide with an alcohol in
the presence of a promoter, typically a silver or mercury salt.[1][2] For the synthesis of vanillic
acid glucoside, this involves the reaction of a protected glucopyranosyl halide with methyl
vanillate, followed by deprotection.

Experimental Protocol:

A detailed experimental protocol for the Koenigs-Knorr synthesis of vanillic acid glucoside is
as follows:

» Protection of Vanillic Acid: The carboxylic acid group of vanillic acid is first protected, typically
as a methyl ester, to prevent unwanted side reactions. This can be achieved by reacting
vanillic acid with methanol in the presence of an acid catalyst (e.g., sulfuric acid) and heating
under reflux.

o Preparation of the Glycosyl Donor: Acetobromo-a-D-glucose is a commonly used glycosyl
donor. It is prepared from glucose pentaacetate by treatment with a solution of hydrogen
bromide in acetic acid.

o Glycosylation Reaction: Methyl vanillate is reacted with acetobromo-a-D-glucose in an
aprotic solvent such as dichloromethane or a mixture of acetone and water. A promoter, such
as silver(l) oxide or silver(l) carbonate, is added to facilitate the reaction. The reaction is
typically stirred at room temperature for several hours to days and monitored by thin-layer
chromatography (TLC).

» Deprotection: The resulting protected vanillic acid glucoside is then subjected to
deacetylation to remove the acetyl protecting groups from the glucose moiety and hydrolysis
of the methyl ester to yield the final product, vanillic acid glucoside. This is typically
achieved by treatment with a base, such as sodium methoxide in methanol (for
deacetylation) followed by saponification with an agueous base (e.g., sodium hydroxide) and
subsequent acidification.

« Purification: The final product is purified by recrystallization or column chromatography on
silica gel.

Experimental Workflow:
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Acetobromo-a-D-glucose

»

I—G‘WW> Protected Vanillic Acid Glucoside
Vanillic Acid Esterification
— >

Methyl Vanillate

Deprotection

Vanillic Acid Glucoside

Click to download full resolution via product page

Caption: Workflow for the chemical synthesis of vanillic acid glucoside via the Koenigs-Knorr
reaction.

Enzymatic Synthesis

Enzymatic synthesis offers a green and highly selective alternative to chemical methods.
Glucosyltransferases are enzymes that can catalyze the transfer of a glucose moiety from an
activated sugar donor to an acceptor molecule like vanillic acid.

Experimental Protocol:

o Enzyme and Substrate Preparation: A suitable glucosyltransferase is required. The reaction
mixture typically consists of vanillic acid as the acceptor substrate, and a sugar donor such
as UDP-glucose.

o Reaction Conditions: The reaction is carried out in a buffered solution at an optimal pH and
temperature for the specific enzyme used.

e Reaction Monitoring and Product Isolation: The progress of the reaction is monitored by
HPLC. Once the reaction is complete, the product is purified from the reaction mixture using
chromatographic techniques.

Spectroscopic Data
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The structural elucidation and confirmation of synthetic vanillic acid glucoside are performed
using a combination of spectroscopic techniques, including Mass Spectrometry, Nuclear
Magnetic Resonance (NMR), and Infrared (IR) Spectroscopy.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and elemental composition
of the molecule.

Parameter Value Reference
Molecular Formula C14H1809 [3]
Molecular Weight 330.29 g/mol [3]

LC-MS Data

lonization Mode Electrospray lonization (ESI)

Adduct [M+Na]* [3]

m/z 353.084 [3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural determination of organic
molecules. While specific spectral data for synthetic vanillic acid glucoside is not readily
available in the public domain, typical chemical shifts can be predicted based on the known
spectra of vanillic acid and glucose. The following tables provide predicted *H and 3C NMR
chemical shifts.

H NMR (Predicted)
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Proton Prédicted Chemical Multiplicity Coupling Constant
Shift (ppm) (J, Hz)

H-2' ~7.6 d ~20

- ~70 d ~85

H-6' ~7.7 dd ~8.5,2.0

OCHs ~3.9 s

H-1" ~5.0 d ~75

H-2" - H-6" 3.4-39 m

13C NMR (Predicted)
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Carbon Predicted Chemical Shift (ppm)
C-1 ~ 123
Cc-2' ~ 113
C-3' ~ 150
c-4 ~ 145
C-5 ~ 116
C-6' ~ 125
C=0 ~ 169
OCHs ~ 56
c-1" ~ 102
c-2" ~74
c-3" ~ 77
c-4" ~71
C-5" -
C-6" ~ 62

Note: These are predicted values and may vary based on the solvent and experimental
conditions.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR
spectrum of vanillic acid glucoside is expected to show characteristic absorption bands for
the hydroxyl, carboxylic acid, ether, and aromatic functionalities.

Predicted IR Absorption Bands
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Functional Group Wavenumber (cm—1) Intensity

O-H (hydroxyls and carboxylic

acid) 3500 - 3200 Broad, Strong
C-H (aromatic) 3100 - 3000 Medium

C-H (aliphatic) 2950 - 2850 Medium

C=0 (carboxylic acid) 1700 - 1680 Strong

C=C (aromaitic) 1600, 1515, 1450 Medium

C-O (ether and alcohol) 1280 - 1050 Strong

Biological Activity and Signaling Pathways

The biological activity of vanillic acid glucoside is likely attributed to its aglycone, vanillic acid,
which is released upon hydrolysis by B-glucosidases in the body.[4][5] Vanillic acid has been
shown to exert its effects through various signaling pathways, most notably the AMP-activated
protein kinase (AMPK) pathway.

AMPK Signaling Pathway

AMPK is a key regulator of cellular energy homeostasis.[6][7] Activation of AMPK can lead to a
range of beneficial metabolic effects, including increased glucose uptake and fatty acid
oxidation, and decreased inflammation.[6][7] Studies have demonstrated that vanillic acid can
activate AMPK, suggesting a potential mechanism for its observed anti-obesity and anti-
diabetic effects.[8] It is hypothesized that vanillic acid glucoside serves as a pro-drug,
delivering vanillic acid to target tissues where it can then activate the AMPK signaling cascade.
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Proposed Signaling Pathway of Vanillic Acid Glucoside
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Caption: Proposed mechanism of action for vanillic acid glucoside via the AMPK signaling
pathway.

Conclusion

This technical guide provides essential spectroscopic data and synthetic methodologies for
vanillic acid glucoside. The presented information is critical for researchers and professionals
involved in the identification, synthesis, and evaluation of this compound for potential
therapeutic applications. Further research is warranted to fully elucidate the specific
spectroscopic characteristics of synthetic vanillic acid glucoside under various conditions and
to confirm its mechanism of action in relevant biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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